Cas no 2308474-57-7 (1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,5-dimethylpiperidine-2-carboxylic acid)

• Product Name: 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,5-dimethylpiperidine-2-carboxylic acid
• CAS No: 2308474-57-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5903983
• PubChem ID: 165814854
• Update Time: 2025-06-15

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,5-dimethylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,5-dimethylpiperidine-2-carboxylic acid
• EN300-1579170
• 2308474-57-7
• 1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3,5-dimethylpiperidine-2-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-16-12-17(2)25(26(31)32)29(14-16)24(30)13-18(3)28-27(33)34-15-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,16-18,23,25H,12-15H2,1-3H3,(H,28,33)(H,31,32)/t16?,17?,18-,25?/m0/s1
• InChI Key： GCESDUIGOKDHAK-ZEEORUNRSA-N
• SMILES： OC(C1C(C)CC(C)CN1C(C[C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,5-dimethylpiperidine-2-carboxylic acid

Introduction to 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,5-dimethylpiperidine-2-carboxylic acid (CAS No. 2308474-57-7)

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,5-dimethylpiperidine-2-carboxylic acid (CAS No. 2308474-57-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features and functional groups make it an essential building block in the development of novel drugs and biologics.

The Fmoc group, specifically the 9H-fluoren-9-ylmethoxycarbonyl moiety, is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The piperidine ring, on the other hand, imparts additional stability and conformational flexibility to the molecule, making it suitable for a wide range of applications in drug design and development.

Recent advancements in the field have highlighted the potential of this compound in various therapeutic areas. For instance, studies have shown that 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,5-dimethylpiperidine-2-carboxylic acid can be effectively utilized in the synthesis of peptides with enhanced biological activity and improved pharmacokinetic properties. These peptides have shown promise in treating conditions such as cancer, neurodegenerative diseases, and autoimmune disorders.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by selectively inhibiting key enzymes involved in the inflammatory pathway. The study also highlighted the compound's ability to cross the blood-brain barrier, making it a valuable candidate for developing treatments for central nervous system (CNS) disorders.

The synthesis of 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,5-dimethylpiperidine-2-carboxylic acid typically involves several steps, including the protection of amino groups with Fmoc, followed by selective deprotection and coupling reactions. The use of advanced synthetic techniques and catalysts has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

One of the key challenges in working with this compound is ensuring its stability during storage and handling. The presence of sensitive functional groups such as esters and amides requires careful control of temperature and moisture levels to prevent degradation. Additionally, the compound's solubility properties must be optimized for different applications, whether it is used in solid-phase peptide synthesis or solution-phase reactions.

In terms of safety and regulatory considerations, 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,5-dimethylpiperidine-2-carboxylic acid is generally considered safe for use in laboratory settings when proper handling protocols are followed. However, it is important to adhere to standard safety guidelines to minimize any potential risks associated with its use.

The future outlook for this compound is promising, with ongoing research aimed at expanding its applications in drug discovery and development. Scientists are exploring new synthetic routes to improve its efficiency and cost-effectiveness, as well as investigating its potential as a scaffold for designing novel therapeutics with enhanced potency and selectivity.

In conclusion, 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,5-dimethylpiperidine-2-carboxylic acid (CAS No. 2308474-57-7) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and versatile applications make it an invaluable tool for researchers working on the development of new drugs and biologics. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a crucial role in advancing medical treatments for a wide range of diseases.